![molecular formula C15H13ClN2O3 B5663472 N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide](/img/structure/B5663472.png)
N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide often involves multi-step chemical reactions, including the use of NMR, MS, IR, and X-ray diffraction methods for characterization. For example, the synthesis and characterization of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide demonstrate similar synthetic pathways and analytical techniques that could be applicable (He et al., 2014).
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as regio and stereo-controlled rearrangement products, provides insights into the stereochemistry and crystal structures, which can be determined using single crystal X-ray diffraction methods (Samimi, 2016).
Chemical Reactions and Properties
Chemical reactions involving N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide and its derivatives are complex and include various transformations. Studies such as the examination of bacterial and presystemic nitroreductase metabolism of similar compounds highlight the importance of understanding these chemical reactions for assessing mutagenicity and bioavailability (Kapetanovic et al., 2012).
Physical Properties Analysis
The physical properties of such compounds, including crystal structures and spectroscopic details, are critical for understanding their behavior. The study of isomeric N-(iodophenyl)nitrobenzamides, which form different three-dimensional framework structures, provides valuable information on the impact of molecular arrangements on physical properties (Wardell et al., 2006).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity and stability, is crucial for the application and handling of N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide. Research on similar compounds, such as the synthesis and characterization of 2-Nitro-N-[2,4-dichlorophenyl]-N-(2-methylbenzoyl)benzamide, helps elucidate these properties through spectroscopic and elemental analyses (Saeed et al., 2010).
properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-2-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3/c1-9-8-11(16)6-7-13(9)17-15(19)12-4-3-5-14(10(12)2)18(20)21/h3-8H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJZSZTUAFXPWRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.